3-(2,6-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

• IUPAC Name: 3-(2,6-dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• InChI: InChI=1S/C14H16O2/c1-9-4-3-5-10(2)11(9)13-6-14(7-13,8-13)12(15)16/h3-5H,6-8H2,1-2H3,(H,15,16)
• InChI Key: ZJUGLVDVQWNVFA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C23CC(C2)(C3)C(=O)O
• Molecular Formula: C14H16O2
• Molecular Weight: 216.27 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves a metal-free homolytic aromatic alkylation protocol. Researchers have developed an expedient method to construct the bicyclo[1.1.1]pentane scaffold using a pyrazin-2-yl precursor. This synthetic route provides access to a potentially useful building block for further chemical transformations.

Molecular Structure Analysis

The molecular formula of 3-(2,6-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid is C~6~H~8~O~2~ . It features a bicyclo[1.1.1]pentane core with a carboxylic acid group attached to one of the carbon atoms. The strained three-membered rings contribute to its unique properties and reactivity.

Mechanism of Action

While the specific biological mechanism of action for this compound is not extensively studied, its unique structure suggests potential applications as a building block in drug design. Researchers have explored its use as a probe in biological studies, indicating its relevance in medicinal chemistry.